Cas no 1806984-92-8 (3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile
• CAS No: 1806984-92-8
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4877317
• Update Time: 2025-05-21

3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-10-6(5-14)4-7(9(11)12)8(15-10)2-3-13/h4,9H,2H2,1H3
• InChI Key： IAQVDNMPJIIINR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile: A Comprehensive Overview

The compound 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile, with the CAS number 1806984-92-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with cyano, difluoromethyl, methoxy, and acetonitrile groups. These functional groups impart the molecule with distinct chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile in drug discovery. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, has been explored in preclinical models. For instance, researchers have investigated its role as a potential inhibitor of certain kinases involved in cancer progression. The presence of the cyano and acetonitrile groups enhances the molecule's ability to form hydrogen bonds, which is crucial for its bioactivity.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The pyridine ring serves as a conjugated system that facilitates electron delocalization, making it a promising candidate for use in organic electronics. Recent advancements in materials science have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. The difluoromethyl group contributes to the molecule's stability under high-energy conditions, while the methoxy group enhances solubility in organic solvents.

The synthesis of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of substituents onto the pyridine ring through nucleophilic aromatic substitution and subsequent functionalization to introduce the cyano and acetonitrile groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

From an environmental perspective, understanding the fate and toxicity of this compound is essential for its safe handling and disposal. Studies have shown that 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile exhibits moderate biodegradability under aerobic conditions. Its acute toxicity to aquatic organisms has been assessed using standard ecotoxicological tests, providing valuable data for regulatory compliance and risk assessment.

The future of this compound lies in its continued exploration across diverse fields. Ongoing research aims to uncover novel applications in areas such as agrochemicals, where its pesticidal properties are being evaluated against various crop pests. Furthermore, advancements in green chemistry are expected to enhance the sustainability of its synthesis process, reducing environmental impact while maintaining product quality.

In conclusion, 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research progresses, this compound will undoubtedly contribute to groundbreaking innovations that benefit society while adhering to stringent safety and environmental standards.